4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride

• CAS RN: 2731008-84-5
• Molecular Formula: C10H8ClF3N2O
• Molecular Weight: 264.6

Description

4-[4-(Trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride (4-TFMPH) is a small molecule that was first synthesized in the early 2000s. It has since been studied extensively in both laboratory and clinical settings due to its potential therapeutic applications. 4-TFMPH is a type of pyrazole, which is a heterocyclic compound containing a five-membered ring of three carbon atoms and two nitrogen atoms. 4-TFMPH has a wide variety of applications in scientific research due to its unique properties, including its ability to interact with a variety of different proteins.

Scientific Research Applications

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is used in scientific research due to its ability to interact with a variety of different proteins. It has been studied in the context of cancer research, as it has been found to inhibit tumor growth in some animal models. Additionally, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has been studied in the context of neurological disorders, such as Alzheimer’s disease, as it has been shown to reduce the production of amyloid-beta peptides. 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has also been studied in the context of diabetes, as it has been shown to reduce blood glucose levels in animal models.

Mechanism of Action

The exact mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is not fully understood. However, it is believed to act by binding to certain proteins and altering their activity. For example, it has been shown to bind to the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By binding to this enzyme, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride can inhibit its activity, leading to increased levels of acetylcholine in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride depend on the dose and the context in which it is used. In general, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has been found to inhibit the growth of certain types of cancer cells, reduce the production of amyloid-beta peptides, and reduce blood glucose levels. Additionally, it has been shown to increase levels of the neurotransmitter acetylcholine in the brain, which may be beneficial for certain neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride in laboratory experiments is its ability to interact with a variety of different proteins. This makes it useful for studying the effects of certain proteins on a variety of biological processes. Additionally, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is relatively easy to synthesize and is relatively stable, making it a good choice for laboratory experiments. However, there are some limitations to using 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride in laboratory experiments. For example, its effects on certain proteins may be dose-dependent, so it may not be possible to determine the exact effects of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride at different doses. Additionally, the exact mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is not fully understood, so it is difficult to predict its effects in different contexts.

Future Directions

There are a number of potential future directions for the study of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride. One potential direction is to study its effects on other proteins, such as those involved in the regulation of cell growth and development. Additionally, further research could be done to understand the exact mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride and to determine the optimal dose for different applications. Furthermore, research could be done to determine the potential therapeutic applications of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride, such as its use in the treatment of cancer and neurological disorders. Finally, research could be done to determine the potential toxic effects of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride, as well as to develop methods for detecting and monitoring its presence in the body.

Synthesis Methods

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride can be synthesized in a two-step reaction. The first step involves the reaction of trifluoromethoxybenzaldehyde and hydrazine hydrate in the presence of an acid catalyst, such as hydrochloric or acetic acid. The resulting product is 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole. The second step involves the reaction of the hydrochloride salt of the pyrazole with a base, such as sodium hydroxide or potassium hydroxide, to yield 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride.